Cas no 1451392-76-9 (3-Aminocarbonyl-2-fluorophenylboronic acid)

• Product Name: 3-Aminocarbonyl-2-fluorophenylboronic acid
• CAS No: 1451392-76-9
• MF: C₇H₇BFNO₃
• MW: 182.944785356522
• MDL: MFCD16295255
• CID: 4600590
• Update Time: 2025-10-29

3-Aminocarbonyl-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminocarbonyl-2-fluorophenylboronic acid
• (3-Carbamoyl-2-fluorophenyl)boronic acid
• BIC39276
• BC001610
• Z1395
• D71583

• MDL： MFCD16295255
• Inchi： 1S/C7H7BFNO3/c9-6-4(7(10)11)2-1-3-5(6)8(12)13/h1-3,12-13H,(H2,10,11)
• InChI Key： RBTYOTCFMGEGAV-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=CC=CC=1C(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Aminocarbonyl-2-fluorophenylboronic acid

Recent Advances in the Application of 3-Aminocarbonyl-2-fluorophenylboronic acid (CAS: 1451392-76-9) in Chemical Biology and Pharmaceutical Research

3-Aminocarbonyl-2-fluorophenylboronic acid (CAS: 1451392-76-9) has emerged as a pivotal compound in chemical biology and pharmaceutical research due to its unique structural and functional properties. This boronic acid derivative is increasingly recognized for its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. Recent studies have highlighted its utility as a key intermediate in the synthesis of targeted inhibitors and as a versatile building block in medicinal chemistry. The compound's ability to form reversible covalent bonds with diols and other nucleophiles makes it particularly valuable for the design of enzyme inhibitors and sensor molecules.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the efficacy of 3-Aminocarbonyl-2-fluorophenylboronic acid in the development of proteasome inhibitors for cancer therapy. The study revealed that the compound's boronic acid moiety facilitates selective binding to the proteasome's active site, leading to potent inhibition of tumor cell proliferation. Furthermore, the fluorine substitution at the ortho position was found to enhance the compound's metabolic stability, addressing a common challenge in boronic acid-based drug development. These findings underscore the compound's potential as a scaffold for next-generation anticancer agents.

Another significant application of 3-Aminocarbonyl-2-fluorophenylboronic acid was reported in ACS Chemical Biology (2024), where it was utilized as a critical component in the design of novel antibiotics targeting Gram-negative bacteria. The research team exploited the compound's ability to interact with bacterial membrane components, creating a new class of boron-containing antimicrobial agents with improved permeability across the outer membrane. This development is particularly timely given the global rise in antibiotic-resistant infections, offering a promising avenue for addressing this critical healthcare challenge.

Recent advancements in analytical techniques have also benefited from the unique properties of 3-Aminocarbonyl-2-fluorophenylboronic acid. A 2024 study in Analytical Chemistry demonstrated its effectiveness as a recognition element in glucose-sensing systems, showcasing superior selectivity compared to conventional phenylboronic acid derivatives. The presence of the fluorine atom and amide group was shown to significantly enhance the binding affinity for glucose at physiological pH, opening new possibilities for continuous glucose monitoring devices in diabetes management.

From a synthetic chemistry perspective, innovative methodologies have been developed to optimize the production of 3-Aminocarbonyl-2-fluorophenylboronic acid. A recent publication in Organic Process Research & Development (2023) described a scalable, environmentally friendly synthesis route that improves yield while reducing hazardous byproducts. This technical advancement addresses previous limitations in large-scale production, facilitating broader research applications and potential commercialization of derivatives based on this core structure.

Looking forward, the unique combination of properties exhibited by 3-Aminocarbonyl-2-fluorophenylboronic acid positions it as a compound of significant interest for future research. Current investigations are exploring its potential in targeted drug delivery systems, where its boronic acid functionality could enable selective accumulation in tumor tissues. Additionally, its application in the development of covalent inhibitors for emerging therapeutic targets continues to expand, with several preclinical candidates showing promising results in neurological disorders and inflammatory diseases.